Cas no 106868-94-4 (1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-)
106868-94-4 structure
Product Name:1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-
CAS No:106868-94-4
MF:C17H20O4
MW:288.338305473328
CID:1181423
Update Time:2024-08-03
1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis-
- 1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- (9CI)
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- Inchi: 1S/C17H20O4/c1-9-6-10(2)17(15(21)8-12(4)19)13(5)16(9)14(20)7-11(3)18/h6H,7-8H2,1-5H3
- InChI Key: DRBSJZZAAHNFOO-UHFFFAOYSA-N
- SMILES: C1(C(=O)CC(=O)C)=C(C)C=C(C)C(C(=O)CC(=O)C)=C1C
Computed Properties
- Exact Mass: 288.1362
Experimental Properties
- Density: 1.102±0.06 g/cm3(Predicted)
- Boiling Point: 460.7±45.0 °C(Predicted)
- PSA: 68.28
- pka: 8.38±0.46(Predicted)
1,3-Butanedione, 1,1'-(2,4,6-trimethyl-1,3-phenylene)bis- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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